Cas no 941948-31-8 (N-{2-1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

N-{2-[1-Methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide is a specialized sulfonamide derivative featuring a quinoxaline and dihydropyrazole core. This compound exhibits potential as a key intermediate or active moiety in medicinal chemistry, particularly in the development of kinase inhibitors or other targeted therapeutics. Its structural complexity, including dual methanesulfonyl groups, enhances binding affinity and selectivity for specific biological targets. The quinoxaline moiety contributes to π-stacking interactions, while the dihydropyrazole ring offers conformational rigidity. This molecule is suited for research applications in drug discovery, where its unique scaffold may enable the exploration of novel pharmacological pathways. High purity and well-defined synthesis routes ensure reproducibility for experimental use.

N-{2-1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide structure

941948-31-8 structure

Product Name:N-{2-1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

CAS No:941948-31-8

MF:C₁₉H₁₉N₅O₄S₂

MW:445.51526093483

CID:5430045

Update Time:2025-08-02

N-{2-1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

- N-[2-(2-methylsulfonyl-3-quinoxalin-6-yl-3,4-dihydropyrazol-5-yl)phenyl]methanesulfonamide
- Methanesulfonamide, N-[2-[4,5-dihydro-1-(methylsulfonyl)-5-(6-quinoxalinyl)-1H-pyrazol-3-yl]phenyl]-
- N-{2-1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
- Inchi： 1S/C19H19N5O4S2/c1-29(25,26)23-15-6-4-3-5-14(15)17-12-19(24(22-17)30(2,27)28)13-7-8-16-18(11-13)21-10-9-20-16/h3-11,19,23H,12H2,1-2H3
- InChI Key： WRYQCKZDEGOUAH-UHFFFAOYSA-N
- SMILES： CS(NC1=CC=CC=C1C1CC(C2=CC=C3C(=C2)N=CC=N3)N(S(C)(=O)=O)N=1)(=O)=O

N-{2-1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3300-0012-2μmol	N-{2-[1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide	941948-31-8	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3300-0012-5μmol	N-{2-[1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide	941948-31-8	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3300-0012-10μmol	N-{2-[1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide	941948-31-8	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3300-0012-1mg	N-{2-[1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide	941948-31-8	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3300-0012-2mg	N-{2-[1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide	941948-31-8	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3300-0012-3mg	N-{2-[1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide	941948-31-8	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3300-0012-4mg	N-{2-[1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide	941948-31-8	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3300-0012-5mg	N-{2-[1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide	941948-31-8	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3300-0012-10mg	N-{2-[1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide	941948-31-8	90%+	10mg	$79.0	2023-04-26

N-{2-1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Related Literature

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Additional information on N-{2-1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

N-{2-1-Methanesulfonyl-5-(Quinoxalin-6-Yl)-4,5-Dihydro-1H-Pyrazol-3-Ylphenyl}Methanesulfonamide: A Comprehensive Overview

The compound with CAS No. 941948-31-8, known as N-{2-1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which integrates a methanesulfonamide group with a quinoxaline moiety and a dihydro-pyrazole ring system. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound as a promising candidate in drug discovery efforts targeting various therapeutic areas. The methanesulfonamide group, a common feature in many bioactive molecules, is known for its ability to enhance the solubility and stability of compounds, making it an attractive feature in drug design. The quinoxaline moiety, on the other hand, is a heterocyclic structure that has been implicated in a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects.

The integration of these functional groups within the molecule creates a highly versatile platform for exploring diverse biological interactions. For instance, the dihydro-pyrazole ring system is known to exhibit significant binding affinity towards various protein targets, including kinases and proteases. This makes N-{2-1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-3-Ylphenyl}methanesulfonamide an ideal candidate for investigating novel therapeutic interventions.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed potential binding modes that could explain its observed biological activities. For example, simulations suggest that the methanesulfonamide group may play a critical role in stabilizing interactions within the active site of target enzymes, thereby enhancing the compound's efficacy.

In addition to its structural features, the synthesis of this compound represents a significant achievement in organic chemistry. The construction of such a complex molecule requires precise control over multiple reaction steps, including coupling reactions and cyclization processes. Researchers have employed advanced methodologies such as Suzuki-Miyaura coupling and Stille coupling to achieve high yields and excellent stereochemical control during the synthesis.

The pharmacokinetic properties of N-{2-1-methanesulfonyl-5-(quinoxalin-6-Yl)-4,5-dihydro-H-pyrazol -3-Ylphenyl}methanesulfonamide have also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption and distribution profiles in experimental models, suggesting its potential suitability for systemic administration.

Moreover, recent investigations into the toxicity profile of this compound have demonstrated that it possesses low cytotoxicity against non-cancerous cell lines while maintaining potent activity against various cancer cell lines. This selectivity is a critical attribute for any potential anticancer agent and underscores the compound's promise as a targeted therapy.

In conclusion, N-{2-methanesulfonyl -5-quinoxalin -6 -yl -4 , 5-dihydro -H-pyrazol -3 -Ylphenyl}methanesulfonamide (CAS No. 941948 -31 -8) stands out as a remarkable example of modern medicinal chemistry. Its unique structure, combined with its promising biological activities and favorable pharmacokinetic properties, positions it as a strong candidate for further development in therapeutic applications.